Cas no 135840-47-0 (4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide)

4,5,6,7-Tetrahydro-1-benzothiophene-3-carbohydrazide is a heterocyclic compound featuring a tetrahydrobenzothiophene core with a carbohydrazide functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules, agrochemicals, and functional materials. The carbohydrazide moiety enhances reactivity, enabling its use in condensation reactions to form hydrazones, azoles, and other nitrogen-containing heterocycles. Its rigid, partially saturated benzothiophene scaffold contributes to stability while allowing further derivatization. The compound is valued for its balanced solubility in polar and organic solvents, facilitating its use in diverse reaction conditions. Proper handling under inert atmospheres is recommended due to potential sensitivity to oxidation.
4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide structure
135840-47-0 structure
Product Name:4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide
CAS No:135840-47-0
MF:C9H12N2OS
MW:196.269380569458
MDL:MFCD01536244
CID:874698
PubChem ID:766764
Update Time:2025-08-10

4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carbohydrazide
    • 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbohydrazide
    • 2,3-tetramethylene-4-thiophenecarboxylic acid hydrazide
    • AC1LG87E
    • ACMC-20e658
    • Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-, hydrazide
    • CTK0B9668
    • ST078414
    • STK414961
    • SB86363
    • DTXSID00354217
    • AKOS001921816
    • MFCD01536244
    • 135840-47-0
    • ALBB-002477
    • BBL015164
    • VS-04848
    • G73850
    • 4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide
    • MDL: MFCD01536244
    • Inchi: 1S/C9H12N2OS/c10-11-9(12)7-5-13-8-4-2-1-3-6(7)8/h5H,1-4,10H2,(H,11,12)
    • InChI Key: SHYMUMWHHNFTDH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NN)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 196.06716
  • Monoisotopic Mass: 196.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 55.12

4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide Pricemore >>

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